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Compound of Interest

Compound Name: (R)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B059380 Get Quote

This guide provides essential safety and logistical information for the handling and disposal of

(R)-3-(Methylsulfonyl)pyrrolidine, tailored for researchers, scientists, and professionals in

drug development. The following procedures and recommendations are compiled from safety

data sheets (SDS) to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
(R)-3-(Methylsulfonyl)pyrrolidine is classified as a hazardous substance. It is a highly

flammable liquid and vapor, harmful if swallowed or inhaled, and causes severe skin burns and

eye damage. It is also harmful to aquatic life. Adherence to strict safety protocols is mandatory.

Table 1: Hazard Summary

Hazard Statement Classification

H225: Highly flammable liquid and vapour. Flammable liquids

H302 + H332: Harmful if swallowed or if inhaled. Acute toxicity (Oral), Acute toxicity (Inhalation)

H314: Causes severe skin burns and eye

damage.
Skin corrosion, Serious eye damage

H402: Harmful to aquatic life. Short-term (acute) aquatic hazard
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Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields

conforming to EN166. Use equipment for eye

protection tested and approved under

appropriate government standards such as

NIOSH (US) or EN 166(EU).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands.

Body Protection

Complete suit protecting against chemicals,

Flame retardant antistatic protective clothing.

The type of protective equipment must be

selected according to the concentration and

amount of the dangerous substance at the

specific workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls. If the

respirator is the sole means of protection, use a

full-face supplied air respirator. Use respirators

and components tested and approved under

appropriate government standards such as

NIOSH (US) or CEN (EU).
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Safe handling and storage are critical to prevent accidents and exposure. This substance

should only be handled by trained personnel in a controlled environment.

Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapour or mist.

Use explosion-proof equipment.[2]

Keep away from sources of ignition - No smoking.[2]

Take measures to prevent the build up of electrostatic charge.[3]

Work under a chemical fume hood.[3]

Do not eat, drink or smoke when using this product.

Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep container tightly closed.[4]

Store locked up.

Handle and store under inert gas.

Emergency Procedures and First Aid
Immediate and appropriate response in case of accidental exposure is crucial.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

If Swallowed

Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or

doctor/physician.[2]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.[3]

If on Skin

Take off immediately all contaminated clothing.

Rinse skin with water/ shower. Wash

contaminated clothing before reuse.[3]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[3]

Disposal Plan
Proper disposal of (R)-3-(Methylsulfonyl)pyrrolidine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Dispose of contents/container to an approved waste disposal plant.[3]

Do not let product enter drains.

Offer surplus and non-recyclable solutions to a licensed disposal company.

Experimental Workflow for Handling (R)-3-
(Methylsulfonyl)pyrrolidine
The following diagram illustrates the standard workflow for safely handling this chemical in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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